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Compound of Interest

Compound Name: Methomyl-d3

CAS No.: 19928-35-9

Cat. No.: B7821746

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of the

Methomyl-d3 standard. It is intended to serve as a detailed resource for researchers and

scientists utilizing this internal standard in quantitative analyses. This document outlines the

material's specifications, detailed experimental protocols for its characterization, and visual

representations of its mechanism of action and analytical workflow.

Quantitative Data Summary
The following tables summarize the key quantitative data for the Methomyl-d3 analytical

standard, based on information from various suppliers.[1] Batch-specific data, such as the

exact purity and isotopic enrichment, are typically provided on the Certificate of Analysis

accompanying a specific lot.

Table 1: General Information
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Parameter Value Reference

Chemical Name

N-[[(methyl-d3-

amino)carbonyl]oxy]-

ethanimidothioic acid, methyl

ester

[2]

CAS Number 1398109-07-3 [2]

Molecular Formula C₅H₇D₃N₂O₂S [2]

Molecular Weight 165.2 g/mol [2]

Table 2: Physical and Chemical Properties

Parameter Value Reference

Physical State Solid [2]

Appearance
White to off-white crystalline

solid

Melting Point 78 - 79 °C

Solubility
Chloroform: slightly soluble;

Methanol: slightly soluble
[2]

Storage Temperature -20°C

Table 3: Analytical Specifications

Parameter Specification Reference

Purity >98% [1]

Isotopic Enrichment ≥99% deuterated forms (d₁-d₃) [2]

Intended Use

Internal standard for the

quantification of methomyl by

GC- or LC-MS

[2]
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Experimental Protocols
Detailed methodologies for the analysis of Methomyl-d3 are crucial for its proper application as

an internal standard. The following protocols are based on established methods for the analysis

of Methomyl.[3][4][5]

High-Performance Liquid Chromatography (HPLC) with
UV Detection
This method is suitable for determining the purity of the Methomyl-d3 standard.

Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 25 cm x 4.6 mm, 5 µm particle size)[3]

Data acquisition and processing software

Reagents:

Acetonitrile, HPLC grade[3]

Water, HPLC grade[3]

Methomyl-d3 standard

Procedure:

Standard Preparation: Accurately weigh a small amount of the Methomyl-d3 standard and

dissolve it in acetonitrile to prepare a stock solution of a known concentration. Prepare a

series of working standards by diluting the stock solution with acetonitrile.[3]

Chromatographic Conditions:

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water. The exact ratio

should be optimized to achieve good separation.
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Flow Rate: 1.0 mL/min[3]

Column Temperature: Ambient

Detection Wavelength: 234 nm

Injection Volume: 10 µL

Analysis: Inject the working standards and a blank (acetonitrile) into the HPLC system to

establish a calibration curve and confirm the absence of interfering peaks. Inject the sample

solution of Methomyl-d3.

Data Processing: Determine the peak area of Methomyl-d3 in the sample chromatogram.

Calculate the purity by comparing the peak area to the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)
This method is employed for the confirmation of identity and to assess the isotopic enrichment

of the Methomyl-d3 standard.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for pesticide analysis (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film

thickness)

Data acquisition and processing software

Reagents:

Acetonitrile, HPLC grade

Methomyl-d3 standard

Procedure:

Sample Preparation: Prepare a dilute solution of the Methomyl-d3 standard in acetonitrile.
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GC-MS Conditions:

Inlet Temperature: 250°C

Injection Mode: Splitless

Carrier Gas: Helium at a constant flow rate

Oven Temperature Program: Start at a suitable initial temperature (e.g., 70°C), hold for a

short period, then ramp to a final temperature (e.g., 280°C).

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Analyzer: Scan a mass range that includes the molecular ions of Methomyl and

Methomyl-d3 (e.g., m/z 50-200).

Data Analysis:

Identity Confirmation: Compare the obtained mass spectrum of the analyte with a

reference spectrum of Methomyl.

Isotopic Enrichment: Determine the relative abundances of the molecular ion peaks

corresponding to Methomyl-d3 and any unlabeled Methomyl. The isotopic enrichment is

calculated from the ratio of these peak areas.

Visualizations
The following diagrams illustrate the mechanism of action of Methomyl and a typical

experimental workflow for its use as an internal standard.
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Mechanism of Acetylcholinesterase Inhibition by Methomyl.
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General Workflow for Analyte Quantification using an Internal Standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7821746/docs?utm_src=pdf-body-img#technical-guide-certificate-of-analysis-for-methomyl-d3-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnisotopes.com [cdnisotopes.com]

2. lgcstandards.com [lgcstandards.com]

3. osha.gov [osha.gov]

4. tools.thermofisher.com [tools.thermofisher.com]

5. Determination of methomyl in the stomach contents of baited wildlife by gas
chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Methomyl-d3
Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7821746/docs#technical-guide-certificate-of-analysis-
for-methomyl-d3-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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